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Compound of Interest

Compound Name: VU0155069

Cat. No.: B7852648

Essential Safety and Handling Guide for
VU0155069

This guide provides crucial safety and logistical information for the handling and disposal of
VU0155069, a selective phospholipase D1 (PLD1) inhibitor. The following procedures are
designed to ensure the safety of researchers and laboratory personnel.

Physicochemical and Storage Data

Proper storage and handling of VU0155069 are vital for maintaining its stability and efficacy.
The compound is a white to off-white solid powder.[1] Below is a summary of its key
physicochemical properties and recommended storage conditions.
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Property Value

Molecular Formula C26H27CIN4O2

Molecular Weight 462.97 g/mol

CAS Number 1130067-06-9

Appearance White to off-white solid powder[1]
Purity =98%

Storage (Powder)

-20°C for 3 years, 4°C for 2 years[1]

Storage (In Solvent)

-80°C for 6 months, -20°C for 1 month[1][2]

Personal Protective Equipment (PPE)

Arisk assessment is crucial for determining the specific PPE required.[3] For handling

VU0155069, the following standard laboratory PPE is recommended to minimize exposure.

PPE Type

Specification

Hand Protection

Wear two pairs of chemotherapy-grade nitrile
gloves.[4] If contamination occurs, dispose of

the outer pair and replace immediately.

Eye Protection

Use safety glasses with side shields or chemical

splash goggles to protect against splashes.[3]

Body Protection

A lab coat that is resistant to chemical
permeation is required.[4] Ensure it is fully
buttoned. For tasks with a higher risk of

splashes, consider a chemo gown.[5]

Respiratory

For handling the powder outside of a certified
chemical fume hood or biological safety cabinet,
a fit-tested N95 respirator is recommended to

prevent inhalation.[4]
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Experimental Protocols: Reconstitution and Dilution

Accurate reconstitution and dilution are critical for experimental success. VU0155069 is soluble
in DMSO and ethanol.[6]

Stock Solution Preparation (Example): To prepare a 10 mM stock solution in DMSO:
e Weigh out 4.63 mg of VU0155069 powder.
e Add 1 mL of DMSO.

» Vortex or sonicate until the solid is completely dissolved. Gentle warming in a 50°C water
bath can aid dissolution.

Working Solution Preparation (In Vitro Assay Example): To prepare a 1 mL working solution
with a final concentration of 2.5 mg/mL:

Begin with a 25 mg/mL stock solution in DMSO.

Add 100 pL of the DMSO stock solution to 400 pL of PEG300 and mix thoroughly.

Add 50 pL of Tween-80 and mix again.

Add 450 pL of saline to reach a final volume of 1 mL.[2]

Operational Workflow for Handling VU0155069

The following workflow outlines the key steps for safely handling VU0155069 from receipt to
disposal.
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A high-level workflow for handling VU0155069.
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Disposal Plan

Proper disposal of chemical waste is essential for laboratory safety and environmental
protection.

Waste Segregation:

e Solid Waste: Unused VU0155069 powder, contaminated gloves, and consumables should be
collected in a designated, sealed container labeled "Non-hazardous Chemical Waste."

 Liquid Waste: Solutions containing VU0155069 should be collected in a separate, sealed,
and clearly labeled container. Do not mix with other waste streams unless compatibility is

confirmed.

Disposal Procedure: All waste should be disposed of in accordance with institutional and local
regulations for chemical waste. Consult your institution's Environmental Health and Safety
(EHS) department for specific guidelines.

End of Experiment

Solid Waste (Gloves, Tubes) Ligquid Waste (Solutions)
Seal in Labeled Solid Waste Bag Collect in Labeled Liquid Waste Container

Arrange for EHS Waste Pickup

Click to download full resolution via product page

A simplified waste disposal workflow for VU0155069.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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